5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-1H-pyrazole-3-carboxylic acid ethyl ester

• Molecular Formula: C19H15BrCl2N2O3
• Molecular Weight: 470.1 g/mol
• IUPAC Name: ethyl 5-[(4-bromophenoxy)methyl]-1-(2,6-dichlorophenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C19H15BrCl2N2O3/c1-2-26-19(25)17-10-13(11-27-14-8-6-12(20)7-9-14)24(23-17)18-15(21)4-3-5-16(18)22/h3-10H,2,11H2,1H3
• InChI Key: QFWDHKYFYLYQEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)COC2=CC=C(C=C2)Br)C3=C(C=CC=C3Cl)Cl

Description

5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-1H-pyrazole-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C19H15BrCl2N2O3 and its molecular weight is 470.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Into a 500 mL flask was weighed 19.3 g (53 mmol) of 5-bromomethyl-1-(2,6-dichloro-phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester, 13.7 g (79 mmol) of 4-bromophenol, 10.9 mg (79 mmol) of potassium carbonate, and 100 mL of ACN. The reaction mixture was heated to reflux for 4 h. After cooling, the crude reaction mixture was washed into a separatory funnel with ethyl acetate and water. The organic layer was separated, washed with brine, dried (Na2SO4), and concentrated in vacuo. The residue was purified by column chromatography on silica eluting with DCM-methanol (100:0 to 98:2) to afford 5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-1H-pyrazole-3-carboxylic acid ethyl ester as an off white solid (25.3 g, 100%); 1H NMR (400 MHz, CDCl3): δ 7.45 (m, 6H), 7.06 (s, 1H), 6.67 (d J=8.8 Hz 2H), 4.88 (s, 2H), 4.43 (q, J=7.07 Hz 2H), 1.41 (t, J=7.07 Hz 3H), MS (ES): 491 [M+Na]+.